Cas no 1798027-32-3 (N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 1798027-32-3
• MF: C₁₅H₁₄F₃NOS
• MW: 313.337973117828
• CID: 5906899
• PubChem ID: 71806689
• Update Time: 2025-05-23

N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide
• F6436-1632
• N-(THIOPHEN-3-YLMETHYL)-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
• N-[(thiophen-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• N-(thiophen-3-ylmethyl)-3-(4-(trifluoromethyl)phenyl)propanamide
• 1798027-32-3
• AKOS024559445

• Inchi： 1S/C15H14F3NOS/c16-15(17,18)13-4-1-11(2-5-13)3-6-14(20)19-9-12-7-8-21-10-12/h1-2,4-5,7-8,10H,3,6,9H2,(H,19,20)
• InChI Key： ZDZHSULZFRPMPE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(CCC1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 313.07481973g/mol
• Monoisotopic Mass: 313.07481973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide

Professional Introduction to N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 1798027-32-3)

N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 1798027-32-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a thiophene ring with a trifluoromethyl-substituted phenyl group, forming a potent scaffold for drug discovery and development. The presence of these functional groups not only enhances its chemical reactivity but also contributes to its potential biological activity, making it a subject of extensive research in the quest for novel therapeutic agents.

The molecular architecture of N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide is a testament to the ingenuity of modern synthetic chemistry. The thiophene ring, known for its stability and ability to participate in various chemical reactions, serves as a versatile platform for further functionalization. This is complemented by the trifluoromethyl group, which is widely recognized for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. Together, these features make the compound an attractive candidate for developing drugs with enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on identifying new compounds that can modulate biological pathways associated with various diseases. N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide has emerged as a promising candidate in this regard. Its unique structural features suggest potential applications in the treatment of neurological disorders, inflammation, and even cancer. The trifluoromethyl group, in particular, has been extensively studied for its role in enhancing binding affinity to biological targets, which is crucial for the development of effective pharmaceuticals.

The synthesis of N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide involves multiple steps that showcase the expertise of synthetic chemists. The process typically begins with the preparation of key intermediates such as thiophene derivatives and trifluoromethylated phenols. These intermediates are then coupled using various coupling reactions, such as palladium-catalyzed cross-coupling reactions, to form the final product. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications.

The biological activity of N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide has been the focus of numerous preclinical studies. These studies have revealed promising results regarding its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with certain receptors has been explored for potential applications in treating neurological disorders.

The pharmacokinetic properties of N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide are another area of interest. The trifluoromethyl group plays a significant role in determining the compound's lipophilicity, which affects its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have shown that compounds with trifluoromethyl groups often exhibit improved oral bioavailability and prolonged half-life, making them more suitable for therapeutic use. Furthermore, the thiophene ring contributes to metabolic stability by resisting degradation from common enzymatic pathways.

In conclusion, N-(thiophen-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique molecular structure and functional groups make it a versatile scaffold for drug development with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.